The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

Environmental protection has advanced in leaps and bounds over recent years and today we undoubtedly live in a much cleaner world than we did a generation ago. But look closely and all is not what it seems. Rather than reducing pollution, we are, in fact, still bathed in a sea of chemicals. What is more, most of them originate not from factories or agriculture but from our own homes, in the form of drugs and consumer products. Tackling these diffuse sources presents one of the main environmental challenges of the 21st century.

The first page of this article is displayed as the abstract.

No abstract is available for this content

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

As any reader of detective stories knows, arsenic is the murder's poison of choice. While deliberate poisonings may be rare, we nevertheless have a killer in our midst. Over recent years, the growing global population and lack of safe drinking water have led to the exploitation of groundwater resources in many parts of the world. In so doing, we have inadvertently tapped–literally–into another problem: arsenic-rich waters from deep-water aquifers. The implications will be with us for many years to come.

In this study we performed a direct comparison between two different ambient air samplers to characterize their performance in sampling oxidized gaseous organic compounds, known as oxidation products of aromatics. We investigated compounds with a variety of functional groups and vapor pressures. A polyurethane foam (PUF) adsorbent and an annular diffusion denuder sampler were operated along with particle filters. In both systems the sampling devices were liquid-extracted, followed by derivatization and analysis by GC-MS. The PUF system works very well for aromatic as well as non-aromatic compounds, whereas the denuder shows smaller collection efficiencies for highly volatile non-aromatic compounds. In addition, the sampling efficiencies in the PUF set-up are in good agreement with the calculated vapor pressures of the compounds and also the particle phase is not affected by most compounds.